Cas no 1956376-08-1 (Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate)

• Product Name: Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate
• CAS No: 1956376-08-1
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 4780262
• Update Time: 2025-10-28

Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate
• t-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate
• Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate

• Inchi： 1S/C20H26N2O2/c1-20(2,3)24-19(23)22-13-12-18(15-8-5-4-6-9-15)16-10-7-11-17(21)14-16/h4-11,14,18H,12-13,21H2,1-3H3,(H,22,23)
• InChI Key： PDHDMCJOVMNNGQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1C=CC=CC=1)C1C=CC=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 386
• XLogP3: 4
• Topological Polar Surface Area: 64.4

Additional information on Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate

Tert-Butyl (3-(3-Aminophenyl)-3-Phenylpropyl)carbamate: An Overview of CAS No. 1956376-08-1

Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate (CAS No. 1956376-08-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a substituted phenylpropyl moiety. The combination of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under mild acidic conditions and its ease of removal under basic conditions. This characteristic makes it an ideal choice for protecting the amine functionality during multi-step synthetic processes, ensuring that the final product retains its desired chemical integrity.

The 3-aminophenyl and phenylpropyl moieties are key structural elements that contribute to the compound's biological activity. The 3-aminophenyl group can participate in hydrogen bonding and π-stacking interactions, which are crucial for binding to specific protein targets. The phenylpropyl moiety, on the other hand, provides hydrophobic interactions that can enhance the compound's membrane permeability and overall bioavailability.

Recent studies have explored the potential applications of Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another promising application of this compound is in the treatment of neurodegenerative diseases. In a preclinical study conducted by a team at Harvard University, Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate was shown to protect neurons from oxidative stress and apoptosis induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects were attributed to its ability to activate Nrf2, a transcription factor that upregulates antioxidant defense mechanisms.

In addition to its therapeutic potential, Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate has also been investigated for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it useful for studying protein-protein interactions and signaling pathways. For instance, researchers at the University of California, San Francisco, utilized this compound to investigate the role of G protein-coupled receptors (GPCRs) in cellular signaling processes.

The synthesis of Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate typically involves several steps, including the formation of the tert-butyl carbamate group and the coupling of the aminophenyl and phenylpropyl moieties. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of palladium-catalyzed cross-coupling reactions to form the carbon-carbon bonds between the phenyl rings.

In conclusion, Tert-Butyl (3-(3-aminophenyl)-3-phenylpropyl)carbamate (CAS No. 1956376-08-1) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from drug development to chemical biology studies. Ongoing research continues to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the scientific community.